Cas no 637749-06-5 (3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate)

• Product Name: 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate
• CAS No: 637749-06-5
• MF: C₂₇H₂₄O₉
• MW: 492.474068641663
• CID: 5554811
• Update Time: 2025-07-17

3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C27H24O9/c1-15-25(35-18-8-6-7-17(13-18)30-2)24(28)20-10-9-19(14-21(20)34-15)36-27(29)16-11-22(31-3)26(33-5)23(12-16)32-4/h6-14H,1-5H3
• InChI Key： XASWLMCNQYPQLB-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC(C)=C(OC1=CC=CC(OC)=C1)C2=O)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate

Introduction to 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate (CAS No. 637749-06-5) and Its Emerging Applications in Chemical Biology

The compound 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate, identified by its CAS number 637749-06-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This triterpene derivative exhibits a complex structural framework characterized by a chromenone core linked to a trimethoxybenzoate moiety, which has garnered attention due to its unique pharmacophoric features and biological activities. The structural composition of this compound suggests a high degree of molecular complexity, making it an intriguing candidate for further investigation in drug discovery and therapeutic development.

Recent advancements in the field of natural product chemistry have highlighted the importance of heterocyclic compounds in medicinal chemistry. The chromenone scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and antioxidant properties. The presence of multiple functional groups, such as hydroxyl and methoxy substituents, enhances the compound's ability to interact with biological targets. Specifically, the 3-(3-methoxyphenoxy) group introduces a phenolic moiety that can participate in hydrogen bonding interactions, while the 2-methyl group adds steric bulk that may influence binding affinity. These structural features make 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate a promising candidate for modulating various biological pathways.

In the context of contemporary research, this compound has been explored for its potential applications in addressing chronic diseases associated with oxidative stress and inflammation. Studies have demonstrated that chromenone derivatives can exhibit significant protective effects against cellular damage induced by reactive oxygen species (ROS). The trimethoxybenzoate component further contributes to the compound's bioactivity by enhancing solubility and improving pharmacokinetic profiles. These attributes are particularly relevant in the development of novel therapeutics targeting neurodegenerative disorders, cardiovascular diseases, and metabolic syndromes.

Moreover, the structural motif of 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate aligns well with emerging trends in drug design that emphasize multitarget engagement. The ability of this molecule to interact with multiple receptors or enzymes simultaneously can lead to synergistic therapeutic effects while minimizing side reactions. This concept is particularly appealing in the treatment of complex diseases where multifactorial mechanisms are involved. Preliminary computational studies have suggested that the compound may exhibit inhibitory activity against key enzymes implicated in inflammatory signaling pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Experimental investigations have also revealed promising results regarding the pharmacological properties of this derivative. In vitro assays have shown that 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate can modulate expression levels of genes associated with inflammation and oxidative stress. Notably, it has demonstrated efficacy in reducing pro-inflammatory cytokine production in human cell lines exposed to pathological stimuli. These findings are supported by histological analyses indicating reduced tissue damage and improved functional recovery in animal models of inflammation. Such results underscore the compound's potential as a lead candidate for further development into novel therapeutic agents.

The synthesis and optimization of 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 3,4,5-trimethoxybenzoate represent another area of active investigation. Advances in synthetic methodologies have enabled more efficient access to complex heterocyclic frameworks while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic biotransformations have been employed to introduce functional groups with precision. These synthetic strategies not only facilitate structural modifications but also enhance scalability for future preclinical and clinical studies.

The growing interest in natural product-inspired drug discovery has positioned compounds like 637749-06-5 at the forefront of modern medicinal chemistry research. The integration of traditional pharmacognostic knowledge with cutting-edge synthetic chemistry provides a robust framework for identifying novel bioactive molecules. As computational tools continue to evolve, virtual screening approaches are being increasingly utilized to predict binding affinities and optimize lead structures before experimental validation becomes necessary.

In conclusion,3-(3-methoxyphenoxy)-2-methyl-4 oxo - 4H - chromen - 7 - yl 3 , 4 , 5 - trim eth oxy ben z o ate (CAS No. 637749 - 06 - 5) exemplifies the intersection of structural complexity and biological function that defines modern chemical biology research. Its unique pharmacophoric features make it a compelling candidate for further exploration in therapeutic development aimed at addressing chronic diseases through multifaceted mechanisms of action. As ongoing studies continue to uncover its full potential, this compound holds promise as a valuable asset in the quest for innovative treatments across multiple disease domains.